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Compound of Interest

Compound Name: Chromium(lll) acetate

Cat. No.: B1589519

A Structural Showdown: Chromium(lll) Acetate
vs. Iron(lll) Acetate

A detailed comparative guide for researchers, scientists, and drug development professionals
on the structural nuances of Chromium(lll) and Iron(lll) acetate, backed by experimental data
and protocols.

In the realm of coordination chemistry and materials science, the structural elucidation of metal
complexes is paramount to understanding their reactivity, stability, and potential applications.
Among the vast array of coordination compounds, the trinuclear oxo-centered acetates of
chromium(IIl) and iron(lll) present a compelling case for a detailed structural comparison. Both
commonly referred to as "basic acetates," these complexes are known to be isostructural, yet
subtle differences in their electronic configurations and ionic radii can influence their
coordination environment. This guide provides a comprehensive structural comparison of
chromium(lll) acetate and iron(lll) acetate, supported by crystallographic data, detailed
experimental protocols for their synthesis and analysis, and visual representations of their
structures and characterization workflow.

At the Core: A Shared Trinuclear Architecture

Both chromium(lll) acetate and iron(lll) acetate adopt a characteristic trinuclear oxo-centered
structure with the general formula [M30(02CCHs)s(H20)3]*, where M represents either Cr or
Fe.[1][2][3] This cationic complex features three metal centers arranged at the vertices of an
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equilateral triangle. At the heart of this triangle lies a triply bridging oxo ligand (O?~). Each pair
of metal ions is further bridged by two acetate ligands, with one acetate group positioned above
and one below the plane defined by the three metal atoms.

The coordination geometry around each metal center is octahedral. Each metal ion is
coordinated to the central oxygen atom, four oxygen atoms from four different bridging acetate
ligands, and one terminal water molecule. This robust, highly symmetric structure is a recurring
motif in the coordination chemistry of trivalent transition metals with carboxylate ligands.

A Quantitative Look: Comparing Structural
Parameters

While qualitatively isostructural, a quantitative analysis of bond lengths and angles reveals
subtle differences between the chromium and iron complexes, primarily attributable to the
differing ionic radii and electronic configurations of Cr3* and Fe3*. The following table
summarizes key structural parameters obtained from single-crystal X-ray diffraction studies.

Chromium(lll) Acetate Iron(lll) Acetate

Structural Parameter
([CrsO(02CCHs)s(H20)3]") ([FesO(02CCHs)e(H20)3]*)

Metal-Metal Distance (M-M) ~3.28 A ~3.28 A
Metal-Oxo Bond Length (M- Data not readily available in 19 A
Ooxo) searched literature '
Metal-Acetate Bond Length Data not readily available in Data not readily available in
(M-Oacetate) searched literature searched literature
Metal-Water Bond Length (M- Data not readily available in Data not readily available in
Owater) searched literature searched literature
M-Ooxo-M Angle Approximately 120° Approximately 120°

) Rhombohedral or Polymeric
Crystal System Orthorhombic[1]

forms[2][4]

Space Group P21212[1] R3 or Pbca[2][4]
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Note: The exact bond lengths and angles can vary slightly depending on the counter-ion and
the specific crystal packing.

Visualizing the Structures and Workflow

To better illustrate the structural similarities and the experimental process for their
characterization, the following diagrams are provided.

Caption: Trinuclear core of Cr(lll) and Fe(lll) acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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